3-chloro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-chloro-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H8Cl4N2OS/c15-8-3-1-2-7(4-8)13(21)20-14(22)19-12-6-10(17)9(16)5-11(12)18/h1-6H,(H2,19,20,21,22)
• InChI Key: CDCROOFTSXKGIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NC(=S)NC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C14H8Cl4N2OS
• Molecular Weight: 394.1 g/mol

Description

3-chloro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CTB, and it has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of CTB is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. CTB has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell growth. CTB has also been shown to inhibit the activity of proteasomes, which are proteins that are involved in the degradation of damaged or misfolded proteins.
Biochemical and Physiological Effects:
CTB has been shown to have various biochemical and physiological effects. In vitro studies have shown that CTB can induce apoptosis, or programmed cell death, in cancer cells. CTB has also been shown to inhibit the growth and proliferation of cancer cells. In addition, CTB has been shown to have anti-inflammatory properties and to inhibit the production of certain cytokines, which are proteins involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using CTB in lab experiments is its high potency and selectivity. CTB has been shown to have a low toxicity profile, and it can be used at low concentrations in experiments. However, one of the limitations of using CTB in lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on CTB. One area of research is the development of new synthesis methods for CTB that are more efficient and cost-effective. Another area of research is the exploration of CTB's potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, research on CTB's potential as a herbicide and as a tool for environmental remediation is ongoing.

Synthesis Methods

The synthesis of CTB can be achieved using different methods. One of the most commonly used methods involves the reaction of 2,4,5-trichloroaniline with carbon disulfide and chloroacetyl chloride in the presence of a base. The resulting product is then treated with 3-chlorobenzoyl chloride to obtain CTB.

Scientific Research Applications

CTB has been extensively studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, CTB has been shown to have anticancer properties, and it has been used as a diagnostic tool for cancer detection. CTB has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
In agriculture, CTB has been shown to have herbicidal properties, and it has been used as a selective herbicide for weed control. CTB has also been studied for its potential use in the treatment of fungal infections in crops.
In environmental science, CTB has been studied for its potential use in the removal of heavy metals from contaminated soil and water.